Cas no 2228415-03-8 (1-fluoro-2-methyl-3-(prop-2-yn-1-yl)benzene)

• Product Name: 1-fluoro-2-methyl-3-(prop-2-yn-1-yl)benzene
• CAS No: 2228415-03-8
• MF: C₁₀H₉F
• MW: 148.176866292953
• CID: 6376474
• PubChem ID: 165615661
• Update Time: 2025-10-12

1-fluoro-2-methyl-3-(prop-2-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-2-methyl-3-(prop-2-yn-1-yl)benzene
• EN300-1798863
• 2228415-03-8

• Inchi： 1S/C10H9F/c1-3-5-9-6-4-7-10(11)8(9)2/h1,4,6-7H,5H2,2H3
• InChI Key： TYJWFRUZXUAAOG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(CC#C)=C1C

Computed Properties

• Exact Mass: 148.068828449g/mol
• Monoisotopic Mass: 148.068828449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Additional information on 1-fluoro-2-methyl-3-(prop-2-yn-1-yl)benzene

1-Fluoro-2-Methyl-3-(Prop-2-Yn-1-Yl)Benzene: A Comprehensive Overview

The compound 1-fluoro-2-methyl-3-(prop-2-yn-1-yl)benzene, identified by the CAS number 2228415-03-8, is a fascinating molecule with a unique structure and diverse applications. This aromatic compound combines a fluorine atom, a methyl group, and an alkyne moiety in a single benzene ring, making it a valuable substrate for various chemical reactions. Recent studies have highlighted its potential in organic synthesis, materials science, and pharmacology.

Key Features of 1-fluoro-2-methyl-3-(prop-2-yneyl)benzene

The structure of 1-fluoro-2-methyl-3-(propargyl)benzene is characterized by the presence of three substituents on the benzene ring: a fluorine atom at position 1, a methyl group at position 2, and a propargyl group (C≡CH) at position 3. This arrangement imparts unique electronic and steric properties to the molecule. The fluorine atom introduces electron-withdrawing effects, while the methyl group provides electron-donating characteristics. The propargyl group adds reactivity due to its sp-hybridized carbon-carbon triple bond.

Synthesis and Reactivity

The synthesis of 1-fluoro-2-methyl-3-(propargyl)benzene typically involves multi-step processes, including electrophilic substitution reactions on aromatic rings. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields. The compound's reactivity is primarily driven by the electron-withdrawing effects of the fluorine atom and the triple bond in the propargyl group. These features make it an excellent precursor for constructing complex organic molecules.

Applications in Organic Synthesis

In organic synthesis, 1-fluoro-2-methyl-3-(propargyl)benzene serves as a versatile building block for constructing heterocyclic compounds, biologically active molecules, and advanced materials. Its ability to undergo nucleophilic aromatic substitution and cross-coupling reactions has been extensively explored in recent studies. For instance, researchers have utilized this compound to synthesize novel pharmaceutical agents with potential anti-inflammatory and anticancer properties.

Materials Science Applications

The compound's unique electronic properties also make it attractive for applications in materials science. Recent research has focused on its use as a precursor for synthesizing conjugated polymers and low-dimensional materials. These materials exhibit promising electronic properties for use in organic electronics, sensors, and energy storage devices.

Environmental Considerations

As with any chemical compound, understanding the environmental impact of 1-fluoro-2-methyl-3-(propargyl)benzene is crucial. Recent studies have examined its biodegradation pathways and toxicity profiles. These findings are essential for ensuring safe handling and disposal practices in industrial settings.

Conclusion

In summary, 1-fluoro-2-methyl-3-(propargyl)benzene (CAS No: 2228415